Cas no 1361481-06-2 (2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl)

• Product Name: 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl
• CAS No: 1361481-06-2
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4993689
• Update Time: 2025-07-02

2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-8-4-2-5-9(15)11(8)7-3-1-6-10(12(7)16)19-13(17)18/h1-6,13H
• InChI Key： NTHNHQOSVKZNME-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=CC=1Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2

Additional information on 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl

Recent Advances in the Study of 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl (CAS: 1361481-06-2)

The compound 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl (CAS: 1361481-06-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique halogenated and difluoromethoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, providing valuable insights for future drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl, highlighting its improved yield and purity through a modified Suzuki-Miyaura cross-coupling reaction. The researchers demonstrated that the introduction of palladium-based catalysts and optimized reaction conditions significantly enhanced the compound's scalability, making it a viable candidate for industrial-scale production. This advancement addresses previous challenges related to low yields and impurities, paving the way for broader applications in drug discovery.

In parallel, a team from the University of Cambridge investigated the compound's anti-inflammatory properties, revealing its potent inhibition of NF-κB signaling pathways. In vitro and in vivo experiments showed that 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl effectively suppressed pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for chronic inflammatory diseases like rheumatoid arthritis. The study, published in Nature Chemical Biology, also identified the compound's high selectivity for specific kinase targets, minimizing off-target effects and toxicity concerns.

Another groundbreaking study, featured in Cell Chemical Biology, examined the anticancer potential of this biphenyl derivative. Researchers found that it induces apoptosis in various cancer cell lines, including breast and lung carcinomas, by modulating the Bcl-2 family proteins. The compound's ability to disrupt mitochondrial membrane permeability and activate caspase-3 was particularly noteworthy, offering a novel mechanism for targeted cancer therapy. Furthermore, pharmacokinetic studies in murine models indicated favorable bioavailability and tissue distribution, supporting its candidacy for further preclinical development.

Despite these promising findings, challenges remain in the clinical translation of 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl. A 2024 review in Drug Discovery Today emphasized the need for comprehensive toxicity profiling and formulation optimization to address issues such as metabolic stability and solubility. Collaborative efforts between academia and industry are underway to overcome these hurdles, with several pharmaceutical companies expressing interest in licensing the compound for further development.

In conclusion, recent research on 2'-Chloro-2,6-dichloro-3'-difluoromethoxy-biphenyl (CAS: 1361481-06-2) underscores its multifaceted potential in drug discovery. From synthetic improvements to mechanistic insights, these studies collectively highlight the compound's versatility and therapeutic promise. Future work should focus on advancing its preclinical profile and exploring combination therapies to maximize its clinical impact.